Cas no 941878-79-1 (2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide)

• Product Name: 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide
• CAS No: 941878-79-1
• MF: C₂₄H₂₀N₂O₅S
• MW: 448.491004943848
• CID: 5687080
• PubChem ID: 16935375
• Update Time: 2025-10-17

2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• F2407-0096
• AKOS024646706
• 2-[3-(benzenesulfonyl)-1H-indol-1-yl]-N-[(2H-1,3-benzodioxol-5-yl)methyl]acetamide
• 941878-79-1
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-(phenylsulfonyl)-1H-indol-1-yl)acetamide
• 2-[3-(benzenesulfonyl)indol-1-yl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide
• 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide

• Inchi： 1S/C24H20N2O5S/c27-24(25-13-17-10-11-21-22(12-17)31-16-30-21)15-26-14-23(19-8-4-5-9-20(19)26)32(28,29)18-6-2-1-3-7-18/h1-12,14H,13,15-16H2,(H,25,27)
• InChI Key： VFCFQDXTUFKZPA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN(CC(NCC2=CC=C3C(=C2)OCO3)=O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 448.10929292g/mol
• Monoisotopic Mass: 448.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95Ų

Additional information on 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide

2-3-(Benzenesulfonyl)-1H-indol-1-yl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide: A Comprehensive Overview

The compound with CAS No. 941878-79-1, known as 2-3-(Benzenesulfonyl)-1H-indol-1-yl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a benzenesulfonyl group, an indole moiety, and a benzodioxole fragment. These structural elements contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the benzenesulfonyl group in this molecule suggests potential applications in modulating enzyme activity, as sulfonyl groups are often associated with bioisosteric replacements and improved pharmacokinetic profiles. Furthermore, the benzodioxole fragment is known to enhance the molecule's stability and solubility, making it a promising candidate for further exploration in preclinical studies.

One of the most intriguing aspects of this compound is its ability to interact with various biological targets. For instance, research has demonstrated that analogs of this molecule exhibit potent inhibitory activity against certain protein kinases, which are implicated in numerous pathological conditions, including cancer and inflammatory diseases. The integration of the indole ring into its structure further enhances its potential to act as a scaffold for designing multi-target drugs.

From a synthetic standpoint, the construction of this compound involves a series of highly efficient coupling reactions and functional group transformations. The use of advanced methodologies, such as Suzuki-Miyaura cross-coupling and Stille coupling, has enabled chemists to assemble this complex molecule with high precision. These techniques not only ensure the scalability of the synthesis but also pave the way for the exploration of related compounds with diverse substituents.

In terms of biological evaluation, this compound has been subjected to extensive in vitro assays to assess its cytotoxicity, selectivity, and mechanism of action. Preliminary results indicate that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further studies are required to elucidate its exact mode of action and to optimize its pharmacokinetic properties for in vivo testing.

Another area of interest lies in the exploration of this compound's metabolic stability and bioavailability. Given the complexity of its structure, understanding how it behaves within a biological system is crucial for determining its suitability as a drug candidate. Recent advancements in metabolomics and pharmacokinetics have provided valuable insights into optimizing such molecules for therapeutic applications.

Looking ahead, the development of 2-3-(Benzenesulfonyl)-1H-indol-1-yl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide represents a significant step forward in the design of novel therapeutic agents. Its unique combination of structural features positions it as a valuable tool for investigating complex biological systems and for addressing unmet medical needs.